Cas no 696-40-2 (3-Iodobenzyl Amine)

• Product Name: 3-Iodobenzyl Amine
• CAS No: 696-40-2
• MF: C₇H₈IN
• MW: 233.049593925476
• MDL: MFCD00192227
• CID: 39587
• PubChem ID: 97012
• Update Time: 2025-06-19

3-Iodobenzyl Amine Chemical and Physical Properties

Names and Identifiers

• 3-iodobenzylamine
• (3-iodophenyl)methanamine
• Benzylamine,m-iodo- (7CI)
• 3-Iodobenzenemethanamine
• NSC 96895
• m-Iodobenzylamine
• CK2420
• 1-(3-iodophenyl)methanamine
• 22ZQU8JR7C
• MFCD00192227
• 3-Iodobenzylamine, 96%
• DTXSID80219870
• AS-45903
• UNII-22ZQU8JR7C
• AKOS015890428
• NSC-96895
• FT-0615902
• Benzenemethanamine, 3-iodo-
• A836580
• 3-Iodobenzyl amine
• InChI=1/C7H8IN/c8-7-3-1-2-6(4-7)5-9/h1-4H,5,9H
• NSC96895
• LQLOGZQVKUNBRX-UHFFFAOYSA-N
• CS-0173474
• SCHEMBL156276
• 3-Iodo-benzylamine
• meta-Iodobenzylamine
• 3-iodo-benzenemethanamine
• EN300-184153
• CHEMBL39635
• SY101202
• 696-40-2
• 3-Iodobenzyl Amine

• MDL： MFCD00192227
• Inchi： 1S/C7H8IN/c8-7-3-1-2-6(4-7)5-9/h1-4H,5,9H2
• InChI Key： LQLOGZQVKUNBRX-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CN
• BRN： 2689602

Computed Properties

• Exact Mass: 232.97000
• Monoisotopic Mass: 232.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Brown or colorless liquid
• Density: 1.748 g/mL at 25 °C(lit.)
• Boiling Point: 132 °C/8 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.638-1.64
• Water Partition Coefficient: Difficult to mix in water.
• PSA: 26.02000
• LogP: 2.45020
• Solubility: Insoluble in water
• Sensitiveness: Air & Light Sensitive

3-Iodobenzyl Amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H317-H319-H334-H335-H361
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：2735
• WGK Germany：3
• Hazard Category Code： 63-36/37/38-42/43
• Safety Instruction： S23-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38; R42/43; R63
• Packing Group：II
• Hazard Level：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines